Cas no 752260-32-5 (3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 752260-32-5
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 561712
• PubChem ID: 45079445
• Update Time: 2025-10-30

3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• 3H-1,2,3-Triazolo[4,5-b]pyridine,3,5-dimethyl-(9CI)
• 3,5-dimethyltriazolo[4,5-b]pyridine
• SCHEMBL4868335
• 752260-32-5
• DTXSID10663701
• LXFWCFIXBUUWSG-UHFFFAOYSA-N

• Inchi： 1S/C7H8N4/c1-5-3-4-6-7(8-5)11(2)10-9-6/h3-4H,1-2H3
• InChI Key： LXFWCFIXBUUWSG-UHFFFAOYSA-N
• SMILES： N1(C)C2C(=CC=C(C)N=2)N=N1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine

Introduction to 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS No. 752260-32-5)

3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 752260-32-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 1,2,3-triazolo[4,5-b]pyridine moiety is a key feature of this compound, which is characterized by a fused ring system consisting of a triazole ring and a pyridine ring. This fused structure imparts specific electronic and steric properties that can influence its interactions with biological targets. The presence of two methyl groups at the 3 and 5 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—a critical factor in drug design.

In recent years, there has been growing interest in triazolopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have highlighted their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The structural versatility of 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine allows for modifications that can fine-tune its biological activity, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel molecules with enhanced binding affinity and selectivity towards specific enzymes or receptors. For instance, modifications to the methyl groups or the nitrogen atoms have been explored to optimize interactions with target proteins. These efforts align with the broader trend in drug discovery towards rational design based on structural insights.

The chemical synthesis of 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine involves multi-step processes that require precise control over reaction conditions. The introduction of the triazolopyridine core typically involves cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for both academic research and industrial applications.

From a computational chemistry perspective, 3H-[1,2,3]triazolo[4,5-b]pyridine derivatives like this one have been subjects of molecular modeling studies to understand their binding modes and predict their biological activity. These studies often employ quantum mechanical calculations and molecular dynamics simulations to elucidate structural features that contribute to their efficacy. Such computational approaches complement experimental work by providing insights into the energetics of molecular interactions.

The pharmacological profile of 3,5-Dimethyl-3H-[1,2,3]triazolo[4,5-b]pyridine has been investigated in several preclinical studies. Initial findings suggest that it exhibits inhibitory activity against certain enzymes implicated in metabolic disorders and cancer pathways. The compound’s ability to modulate these pathways makes it an attractive candidate for further development into therapeutic agents. Additionally, its stability under various physiological conditions enhances its potential as a drug candidate.

Regulatory considerations play a crucial role in the progression of such compounds from research to clinical use. Ensuring compliance with safety and quality standards is essential for advancing 1H-[1,2,3]triazolo[4',5':4',5"]bipyridin-6(7H)-one derivatives through clinical trials and eventual market approval. Collaborative efforts between academia and industry are vital to streamline these processes and accelerate the development pipeline.

The future directions for research on CAS No 752260-32-5 include exploring its potential in combination therapies and investigating mechanisms of action at a deeper level. By integrating insights from structural biology, chemical biology, and pharmacology, scientists aim to unlock new therapeutic possibilities for this class of compounds. The adaptability of Dimethyl-[1H][1][2][3]-Triazolopyridin-6(7)-On derivatives ensures that they will remain at the forefront of drug discovery efforts in the coming years.